Cas no 1805420-51-2 (2-Bromo-6-fluoro-4-iodotoluene)

• Product Name: 2-Bromo-6-fluoro-4-iodotoluene
• CAS No: 1805420-51-2
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5000548
• Update Time: 2023-08-24

2-Bromo-6-fluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-iodotoluene

• Inchi： 1S/C7H5BrFI/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,1H3
• InChI Key： CUEPHXWYHQIWNZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C=1)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0